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Compound of Interest

Compound Name: Boc-Glu(OMe)-OMe

Cat. No.: B112819 Get Quote

For immediate release

This technical guide provides a comprehensive overview of the solubility characteristics of N-

tert-butoxycarbonyl-L-glutamic acid α,γ-dimethyl ester (Boc-Glu(OMe)-OMe), a key building

block in peptide synthesis and drug discovery. This document is intended for researchers,

scientists, and drug development professionals, offering a compilation of available solubility

data, detailed experimental protocols for solubility determination, and a visual representation of

the experimental workflow.

Introduction
Boc-Glu(OMe)-OMe is a protected amino acid derivative widely used in organic synthesis. The

tert-butyloxycarbonyl (Boc) protecting group on the amine and the methyl esters on the

carboxylic acid groups enhance its stability and modulate its reactivity, making it a versatile

reagent.[1][2] Understanding the solubility of this compound in various organic solvents is

critical for its effective use in reaction setup, purification, and formulation.

Physicochemical Properties
A summary of the key physicochemical properties of Boc-Glu(OMe)-OMe and its related

precursor, Boc-Glu(OMe)-OH, is presented below.
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Property Boc-Glu(OMe)-OMe Boc-Glu(OMe)-OH

Synonyms

N-tert-Butoxycarbonyl-L-

glutamic acid dimethyl ester,

Boc-L-Glu(OMe)-OMe

N-α-Boc-L-glutamic acid γ-

methyl ester

CAS Number 59279-60-6[3] 45214-91-3[4]

Molecular Formula C12H21NO6[3] C11H19NO6[4]

Molecular Weight 275.30 g/mol [3] 261.27 g/mol [4]

Appearance Solid, White to off-white[3] White to off-white solid[4]

Melting Point 45 °C[5] 74-77 °C[6]

Solubility Data
The solubility of Boc-protected amino acids is influenced by the polarity of the solvent.[7]

Generally, these compounds exhibit good solubility in polar aprotic solvents.[7] The following

table summarizes the available quantitative and qualitative solubility data for Boc-Glu(OMe)-
OMe and the related compound Boc-Glu(OMe)-OH in various organic solvents.

Solvent Compound Solubility Remarks

Dimethyl Sulfoxide

(DMSO)
Boc-Glu(OMe)-OMe

100 mg/mL (363.24

mM)

Requires sonication

for dissolution. It is

recommended to use

newly opened DMSO

as the solvent is

hygroscopic, which

can impact solubility.

[3]

Methanol Boc-Glu(OMe)-OH Soluble [4]

Dichloromethane Boc-Glu(OMe)-OH Soluble [4]

Chloroform Boc-Glu(OMe)-OH Sparingly Soluble [8]
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Note: The structural difference between Boc-Glu(OMe)-OMe and Boc-Glu(OMe)-OH (a free

carboxylic acid versus a methyl ester) will influence their respective solubilities.

Experimental Protocol: Determination of Equilibrium
Solubility by the Shake-Flask Method
The following is a generalized protocol for determining the equilibrium solubility of Boc-
Glu(OMe)-OMe in an organic solvent. This method is based on the widely accepted shake-

flask technique.[7]

4.1. Materials

Boc-Glu(OMe)-OMe

Selected organic solvent (e.g., methanol, acetonitrile, ethyl acetate)

Analytical balance

Vials with screw caps

Constant temperature shaker

Syringe filters (e.g., 0.22 µm)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

4.2. Procedure

Preparation of Saturated Solutions:

Add an excess amount of Boc-Glu(OMe)-OMe to a series of vials. The presence of

undissolved solid is necessary to ensure that equilibrium with a saturated solution is

achieved.[7]

Add a known volume of the selected organic solvent to each vial.
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Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker set to the desired temperature (e.g., 25

°C).

Agitate the samples for a sufficient period to allow the system to reach equilibrium (e.g.,

24-48 hours). The time required for equilibration should be determined empirically.

Sample Analysis:

After equilibration, allow the vials to stand undisturbed for a period to allow the excess

solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pipette.

Filter the aliquot through a syringe filter to remove any remaining solid particles.[7]

Dilute the filtered supernatant with a suitable solvent to a concentration that falls within the

linear range of the analytical method.

Quantification:

Prepare a series of standard solutions of Boc-Glu(OMe)-OMe of known concentrations.

Generate a calibration curve by analyzing the standard solutions using a validated HPLC

method.

Analyze the diluted sample of the saturated solution using the same HPLC method.

Determine the concentration of Boc-Glu(OMe)-OMe in the diluted sample by using the

calibration curve.[7]

Calculate the original solubility in the solvent by taking the dilution factor into account.

Experimental Workflow Visualization
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The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.

Workflow for Experimental Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Constant Temperature Shaking)

Sample Collection & Filtration
(Supernatant)

Dilution

Analytical Measurement
(e.g., HPLC)

Data Analysis
(Calibration Curve)

Solubility Determination

Click to download full resolution via product page

Workflow for Experimental Solubility Determination

This guide provides a foundational understanding of the solubility of Boc-Glu(OMe)-OMe. For

critical applications, it is recommended that researchers perform their own solubility studies
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under their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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